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Introduction

4-Bromo-3-oxobutyranilide, also known as 4-bromoacetoacetanilide, is an organic compound

with the chemical formula C10H10BrNO2.[1] It serves as a valuable intermediate in various

fields of chemical synthesis, including the pharmaceutical, dye, and photosensitive material

industries.[2] For instance, it can be utilized in the synthesis of indole anticancer drugs and

organic pigments.[2] A thorough understanding of its physical properties is paramount for its

effective handling, application in synthetic protocols, and for ensuring safety in a laboratory

setting. This guide provides a detailed overview of the known physical characteristics of 4-

bromo-3-oxobutyranilide, supported by experimental methodologies and visual workflows.

Core Physical Properties
The physical characteristics of 4-bromo-3-oxobutyranilide have been documented in various

chemical databases and literature. A summary of these key quantitative properties is presented

below for straightforward comparison and reference.
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Property Value Units

Molecular Formula C10H10BrNO2 -

Molecular Weight 256.1 g/mol

Exact Mass 254.989 Da

Density 1.544 g/cm³

Boiling Point 437.3 °C at 760 mmHg

Flash Point 218.3 °C

Vapor Pressure 7.55E-08 mmHg at 25°C

Refractive Index 1.61 -

LogP (Octanol-Water Partition

Coefficient)
2.0522 -

Polar Surface Area (PSA) 46.17 Å²

Data sourced from[1]

Appearance: 4-Bromo-3-oxobutyranilide is typically a colorless or slightly yellow crystalline

solid.[2]

Solubility: While specific quantitative data is limited, it is reported to be soluble in organic

solvents such as alcohols, ethers, and chloroform.[2]

Experimental Protocols for Physical Property
Determination
The following are detailed, generalized methodologies for determining the key physical

properties of anilide compounds like 4-bromo-3-oxobutyranilide.

1. Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid compound transitions to

a liquid.
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Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has melted is recorded as the end of the melting

range.

Purity Indication: A sharp melting range (typically < 2 °C) is indicative of a pure compound.

2. Boiling Point Determination (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

The compound is placed in the distillation flask with a few boiling chips.

The apparatus is assembled for simple distillation. The thermometer bulb should be

positioned just below the side arm of the distillation flask.

The liquid is heated to a steady boil.

The temperature is recorded when the vapor condensation ring is stable on the

thermometer bulb and there is a steady rate of distillate collection (1-2 drops per second).
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Note: The observed boiling point is dependent on the atmospheric pressure and may need to

be corrected to standard pressure (760 mmHg).

3. Solubility Assessment

Objective: To qualitatively or quantitatively determine the solubility of the compound in

various solvents.

Apparatus: Test tubes, vortex mixer, analytical balance.

Qualitative Procedure:

A small, measured amount of the solute (e.g., 10 mg) is added to a test tube containing a

small, measured volume of the solvent (e.g., 1 mL).

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

The mixture is visually inspected for the dissolution of the solid. Observations are recorded

as soluble, partially soluble, or insoluble.

Quantitative Procedure (e.g., Saturation Shake-Flask Method):

An excess amount of the solid compound is added to a known volume of the solvent in a

flask.

The flask is sealed and agitated at a constant temperature until equilibrium is reached

(typically 24-48 hours).

The saturated solution is filtered to remove undissolved solid.

The concentration of the solute in the filtrate is determined using a suitable analytical

technique (e.g., UV-Vis spectroscopy, HPLC).

Visualized Workflows and Relationships
The following diagrams illustrate key processes and relationships relevant to the study of 4-

bromo-3-oxobutyranilide.
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Caption: A general workflow for the synthesis and subsequent physical characterization of 4-

bromo-3-oxobutyranilide.
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Caption: Logical relationship between the chemical structure and the physical properties of 4-

bromo-3-oxobutyranilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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